Cas no 1999086-76-8 (1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride
• CAS No: 1999086-76-8
• MF: C₈H₁₆ClNO₃S
• MW: 241.735540390015
• CID: 6077020
• PubChem ID: 165496299
• Update Time: 2025-06-15

1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride
• 1999086-76-8
• EN300-1143219
• 1-[3-(dimethylamino)-2-hydroxypropyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C8H16ClNO3S/c1-10(2)6-7(11)5-8(3-4-8)14(9,12)13/h7,11H,3-6H2,1-2H3
• InChI Key： OSMWPCSWLCCKDM-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(CN(C)C)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 241.0539422g/mol
• Monoisotopic Mass: 241.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Additional information on 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride

Recent Advances in the Study of 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride (CAS: 1999086-76-8)

In recent years, the compound 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride (CAS: 1999086-76-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is recognized for its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting various diseases. The unique structural features of this compound, including the cyclopropane ring and the sulfonyl chloride moiety, make it a valuable building block for medicinal chemistry applications.

Recent studies have focused on optimizing the synthesis of 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that reduces the number of steps and minimizes the formation of byproducts. The authors reported a yield of 85% with a purity exceeding 98%, which is a significant improvement over previous methods. This advancement is expected to facilitate broader use of the compound in drug discovery programs.

One of the most promising applications of this compound lies in its role as a key intermediate in the synthesis of protease inhibitors. Proteases are enzymes involved in numerous physiological and pathological processes, and their inhibition is a validated strategy for treating diseases such as cancer, viral infections, and inflammatory disorders. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated the utility of 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride in the development of potent and selective inhibitors of serine proteases. The researchers highlighted the compound's ability to introduce critical functional groups that enhance binding affinity and selectivity.

In addition to its use in protease inhibitor development, this sulfonyl chloride derivative has shown potential in the design of covalent inhibitors. Covalent inhibitors form irreversible or reversible covalent bonds with their target proteins, offering advantages such as prolonged pharmacodynamic effects and reduced dosing frequency. A 2024 study in ACS Chemical Biology explored the use of 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride to create covalent inhibitors targeting kinases implicated in cancer. The results indicated that the compound's reactive sulfonyl chloride group could be effectively utilized to achieve selective kinase inhibition with minimal off-target effects.

Despite these promising developments, challenges remain in the broader application of 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride. Stability issues, particularly in aqueous environments, have been noted in several studies. Researchers are actively investigating strategies to improve the compound's stability, such as the use of protective groups or formulation techniques. A recent preprint on ChemRxiv proposed a novel approach involving the encapsulation of the compound in nanocarriers, which could enhance its stability and bioavailability for in vivo applications.

Looking ahead, the continued exploration of 1-3-(dimethylamino)-2-hydroxypropylcyclopropane-1-sulfonyl chloride is expected to yield further insights into its potential applications. Ongoing research is investigating its utility in other areas, such as the development of fluorescent probes for imaging studies and the synthesis of novel antibiotics. As synthetic methodologies advance and our understanding of its reactivity deepens, this compound is poised to play an increasingly important role in chemical biology and drug discovery.